Cas no 669050-76-4 (1-cyclopentyl-1H-pyrazole-5-carbaldehyde)

1-cyclopentyl-1H-pyrazole-5-carbaldehyde structure
669050-76-4 structure
Product Name:1-cyclopentyl-1H-pyrazole-5-carbaldehyde
CAS No:669050-76-4
MF:C9H12N2O
MW:164.204381942749
MDL:MFCD12548041
CID:3159819
PubChem ID:45923689
Update Time:2025-04-21

1-cyclopentyl-1H-pyrazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 1-cyclopentyl-1H-pyrazole-5-carbaldehyde
    • DB-147501
    • 1H-Pyrazole-5-carboxaldehyde, 1-cyclopentyl-
    • UBB05076
    • CS-0235322
    • 669050-76-4
    • Z1201626643
    • SCHEMBL1418595
    • AKOS005168948
    • 1-Cyclopentyl-1H-pyrazole-5-carboxaldehyde
    • G50174
    • MFCD12548041
    • 2-CYCLOPENTYLPYRAZOLE-3-CARBALDEHYDE
    • EN300-155255
    • STL583885
    • 2-cyclopentyl-2H-pyrazole-3-carbaldehyde
    • MDL: MFCD12548041
    • Inchi: 1S/C9H12N2O/c12-7-9-5-6-10-11(9)8-3-1-2-4-8/h5-8H,1-4H2
    • InChI Key: ZEDWZCIUOQGWAD-UHFFFAOYSA-N
    • SMILES: O=CC1=CC=NN1C1CCCC1

Computed Properties

  • Exact Mass: 164.094963011g/mol
  • Monoisotopic Mass: 164.094963011g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 166
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 34.9Ų

1-cyclopentyl-1H-pyrazole-5-carbaldehyde Pricemore >>

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